Cas no 1706449-20-8 (4-Methyl-piperidine-3-carboxylic acid isopropylamide)

• Product Name: 4-Methyl-piperidine-3-carboxylic acid isopropylamide
• CAS No: 1706449-20-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5152005
• Update Time: 2025-10-31

4-Methyl-piperidine-3-carboxylic acid isopropylamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-piperidine-3-carboxylic acid isopropylamide
• 3-Piperidinecarboxamide, 4-methyl-N-(1-methylethyl)-

• Inchi： 1S/C10H20N2O/c1-7(2)12-10(13)9-6-11-5-4-8(9)3/h7-9,11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： DUFLFMSFXCHLET-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C(NC(C)C)=O)C1

Additional information on 4-Methyl-piperidine-3-carboxylic acid isopropylamide

Comprehensive Overview of 4-Methyl-piperidine-3-carboxylic acid isopropylamide (CAS No. 1706449-20-8)

In the rapidly evolving field of pharmaceutical and chemical research, 4-Methyl-piperidine-3-carboxylic acid isopropylamide (CAS No. 1706449-20-8) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine backbone and isopropylamide functional group, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that can enhance bioavailability and target specificity.

The compound's methyl-piperidine core is a common motif in many bioactive molecules, contributing to its stability and interaction with biological targets. Meanwhile, the carboxylic acid isopropylamide moiety introduces polarity, which can improve solubility—a critical factor in drug formulation. These attributes make 4-Methyl-piperidine-3-carboxylic acid isopropylamide a promising candidate for further exploration in medicinal chemistry.

Recent trends in scientific literature highlight a growing interest in piperidine derivatives, driven by their prevalence in FDA-approved drugs. Searches for terms like "piperidine-based drug candidates" and "isopropylamide applications" have surged, reflecting the broader scientific community's focus on optimizing these structures for therapeutic use. Additionally, the compound's CAS No. 1706449-20-8 is frequently queried in databases, underscoring its relevance in current research.

From a synthetic chemistry perspective, 4-Methyl-piperidine-3-carboxylic acid isopropylamide offers a robust platform for derivatization. Its synthesis typically involves multi-step reactions, including amide coupling and ring functionalization, which are well-documented in peer-reviewed journals. The compound's purity and yield are often optimized using advanced chromatographic techniques, ensuring high-quality output for experimental use.

Beyond pharmaceuticals, this compound is also being investigated for its potential in agrochemicals and specialty chemicals. Its structural analogs have shown activity in plant growth regulation, sparking interest in sustainable agriculture solutions. This dual applicability aligns with global trends toward green chemistry and multi-functional molecules, further elevating its profile in industrial applications.

In summary, 4-Methyl-piperidine-3-carboxylic acid isopropylamide (CAS No. 1706449-20-8) represents a versatile and highly relevant compound in modern chemical research. Its unique structure, combined with its broad applicability, positions it as a key player in the development of next-generation therapeutics and industrial solutions. As research continues to uncover its full potential, this molecule is poised to remain at the forefront of scientific innovation.